N'-(4-tert-butylbenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(4-tert-butylphenyl)methylideneamino]-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C20H25N3O/c1-15-7-5-6-8-18(15)21-14-19(24)23-22-13-16-9-11-17(12-10-16)20(2,3)4/h5-13,21H,14H2,1-4H3,(H,23,24)/b22-13-
• InChI Key: DRMUZQNCRCATHC-XKZIYDEJSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=CC2=CC=C(C=C2)C(C)(C)C
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol

Description

N-(4-tert-butylbenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, commonly known as MMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMB is a hydrazone derivative of acetohydrazide and has been extensively studied for its biological activities.

Scientific Research Applications

MMB has been extensively studied for its biological activities and has shown promising results in various scientific research applications. It has been demonstrated to possess anti-inflammatory, antioxidant, and anticancer properties. MMB has also been shown to have a neuroprotective effect and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of MMB is not fully understood, but it is believed to act by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is involved in the production of prostaglandins, which are responsible for inflammation and pain. By inhibiting COX-2 activity, MMB can reduce inflammation and pain.
Biochemical and Physiological Effects
MMB has been shown to have several biochemical and physiological effects. It has been demonstrated to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). MMB has also been shown to inhibit the expression of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of MMB is its low toxicity, which makes it a safe compound to work with in laboratory experiments. MMB is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of MMB is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of MMB. One area of research is the development of MMB-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the study of MMB's potential as an anticancer agent. Additionally, further research is needed to fully understand the mechanism of action of MMB and to optimize its synthesis method for better yields and solubility.
Conclusion
In conclusion, MMB is a chemical compound that has shown promising results in various scientific research applications. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to optimize its synthesis method for better yields and solubility.

Synthesis Methods

MMB can be synthesized by the reaction of 2-amino-3-methylphenol and 4-tert-butylbenzaldehyde with acetohydrazide in the presence of glacial acetic acid. The reaction is carried out under reflux conditions, and the product is obtained after purification by recrystallization.